Cas no 2229445-32-1 (2-fluoro-1-3-(trifluoromethyl)pyridin-4-ylethan-1-ol)

• Product Name: 2-fluoro-1-3-(trifluoromethyl)pyridin-4-ylethan-1-ol
• CAS No: 2229445-32-1
• MF: C₈H₇F₄NO
• MW: 209.140896081924
• CID: 6208209
• PubChem ID: 165683998
• Update Time: 2025-08-10

2-fluoro-1-3-(trifluoromethyl)pyridin-4-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-1-3-(trifluoromethyl)pyridin-4-ylethan-1-ol
• 2-fluoro-1-[3-(trifluoromethyl)pyridin-4-yl]ethan-1-ol
• 2229445-32-1
• EN300-1952861

• Inchi： 1S/C8H7F4NO/c9-3-7(14)5-1-2-13-4-6(5)8(10,11)12/h1-2,4,7,14H,3H2
• InChI Key： XUJAOOOJTKMUPT-UHFFFAOYSA-N
• SMILES： FCC(C1C=CN=CC=1C(F)(F)F)O

Computed Properties

• Exact Mass: 209.04637650g/mol
• Monoisotopic Mass: 209.04637650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 33.1Ų

Additional information on 2-fluoro-1-3-(trifluoromethyl)pyridin-4-ylethan-1-ol

Introduction to 2-fluoro-1-3-(trifluoromethyl)pyridin-4-ylethan-1-ol (CAS No: 2229445-32-1)

2-fluoro-1-3-(trifluoromethyl)pyridin-4-ylethan-1-ol, identified by the Chemical Abstracts Service Number 2229445-32-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of fluorinated pyridine derivatives, which are widely recognized for their versatile biological activities and potential therapeutic applications. The presence of both fluorine and trifluoromethyl substituents in its molecular structure enhances its pharmacological properties, making it a valuable scaffold for drug discovery and development.

The molecular structure of 2-fluoro-1-3-(trifluoromethyl)pyridin-4-ylethan-1-ol consists of a pyridine ring substituted at the 4-position with an ethyl group, further modified at the 1 and 3 positions with a fluorine atom and a trifluoromethyl group, respectively. This unique arrangement imparts distinct electronic and steric properties to the molecule, which are critical for its interaction with biological targets. The fluorine atom, known for its ability to modulate metabolic stability and binding affinity, plays a pivotal role in enhancing the compound's bioavailability and efficacy.

In recent years, there has been a growing interest in fluorinated pyridines due to their extensive applications in the development of small-molecule drugs. These compounds have been shown to exhibit inhibitory effects on various enzymes and receptors, making them promising candidates for treating a wide range of diseases, including cancer, inflammation, and infectious disorders. The trifluoromethyl group, on the other hand, is renowned for its ability to increase lipophilicity and metabolic stability, which are crucial factors in drug design.

Current research in the field of medicinal chemistry has highlighted the importance of 2-fluoro-1-3-(trifluoromethyl)pyridin-4-ylethan-1-ol as a key intermediate in synthesizing novel therapeutic agents. Studies have demonstrated its potential in developing kinase inhibitors, which are essential for treating cancers and inflammatory diseases. The compound's ability to selectively interact with specific biological targets has been attributed to its well-tuned steric and electronic properties.

One of the most compelling aspects of 2-fluoro-1-3-(trifluoromethyl)pyridin-4-ylethan-1-ol is its role in modulating immune responses. Recent advancements in immunology have revealed that fluorinated pyridines can influence immune cell function by interacting with various signaling pathways. This has opened up new avenues for developing immunomodulatory therapies that could be effective against autoimmune diseases and allergies. The compound's unique chemical profile makes it an attractive candidate for further exploration in this domain.

The synthesis of 2-fluoro-1-(trifluoromethyl)-4-pyridyl ethanol, as an intermediate derivative of 2-fluoro-1-(trifluoromethyl)pyridin-N'-allylacetamide, has been optimized through multi-step organic reactions involving fluorination and alkylation processes. These synthetic routes take advantage of modern catalytic methods that enhance yield and purity while minimizing side reactions. The use of advanced spectroscopic techniques such as NMR and mass spectrometry has been instrumental in characterizing the compound's structure and confirming its identity.

In addition to its pharmaceutical applications, 2-fluoro(3-trifluoromethyl)-4-pyridyl ethanol has shown promise in agrochemical research. Fluorinated pyridines are known to possess herbicidal and pesticidal properties, making them valuable components in crop protection formulations. The structural features of this compound contribute to its efficacy by interfering with essential biological processes in weeds and pests while maintaining selectivity towards crops.

The development of novel synthetic methodologies for fluorinated pyridines continues to be an active area of research. Recent innovations in flow chemistry have enabled more efficient production processes for these compounds, reducing costs and environmental impact. These advancements are particularly significant given the increasing demand for high-quality intermediates in drug discovery programs.

The pharmacokinetic properties of CAS No: 2229445 32 1 have been extensively studied to understand how it behaves within biological systems. Preliminary data suggest that this compound exhibits good oral bioavailability and moderate metabolic stability, which are critical factors for its clinical translation. Further studies are underway to optimize its pharmacokinetic profile through structural modifications aimed at enhancing its absorption, distribution, metabolism, excretion (ADME) properties.

The potential therapeutic applications of CAS No: 2229445 32 1 extend beyond oncology and immunology. Research is ongoing into its effects on central nervous system (CNS) disorders, where fluorinated pyridines have shown promise as neuroprotective agents. The ability of this compound to cross the blood-brain barrier makes it an intriguing candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

In conclusion,CAS No: 2229445 32 1 represents a significant advancement in medicinal chemistry with broad implications for drug development across multiple therapeutic areas. Its unique structural features combined with promising preclinical data position it as a valuable asset for future pharmaceutical innovations. As research continues to uncover new applications for this compound,CAS No: 2229445 32 1 is poised to play an increasingly important role in addressing unmet medical needs worldwide.